molecular formula C9H14O2 B14679427 4-Butyl-3-methylfuran-2(5H)-one CAS No. 32774-36-0

4-Butyl-3-methylfuran-2(5H)-one

Cat. No.: B14679427
CAS No.: 32774-36-0
M. Wt: 154.21 g/mol
InChI Key: HJSIOLBVYYOCRF-UHFFFAOYSA-N
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Description

4-Butyl-3-methylfuran-2(5H)-one is a γ-lactone derivative belonging to the furanone family, characterized by a five-membered lactone ring with substituents at the 3- and 4-positions. Furan-2(5H)-ones are widely studied for their roles in pharmaceuticals, agrochemicals, and organic synthesis due to their reactivity and biological activity .

Properties

CAS No.

32774-36-0

Molecular Formula

C9H14O2

Molecular Weight

154.21 g/mol

IUPAC Name

3-butyl-4-methyl-2H-furan-5-one

InChI

InChI=1S/C9H14O2/c1-3-4-5-8-6-11-9(10)7(8)2/h3-6H2,1-2H3

InChI Key

HJSIOLBVYYOCRF-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=C(C(=O)OC1)C

Origin of Product

United States

Comparison with Similar Compounds

Structural Features and Physicochemical Properties

Key structural analogs and their properties are summarized below:

Compound Name Substituents (Position) Molecular Formula Molecular Weight Key Applications/Properties References
4-Butyl-3-methylfuran-2(5H)-one Butyl (C4), Methyl (C3) C₉H₁₄O₂ 154.21* Synthetic intermediate, potential bioactivity N/A
4-Methoxy-3-phenylfuran-2(5H)-one Methoxy (C4), Phenyl (C3) C₁₁H₁₀O₃ 190.199 Organic synthesis, flavor chemistry
Rofecoxib (Vioxx®) 4'-Methylsulfonylphenyl (C4), Phenyl (C3) C₁₇H₁₄O₄S 314.35 COX-2 inhibitor (anti-inflammatory)
5-(4-Bromophenyl)furan-2(3H)-one 4-Bromophenyl (C5) C₁₀H₇BrO₂ 247.07 Anticancer, antimicrobial agents
4-(1H-Indol-3-yl)-5-(4-methoxyphenyl)furan-2(5H)-one Indol-3-yl (C4), 4-Methoxyphenyl (C5) C₁₉H₁₅NO₃ 305.33 Antifungal, antitumor activity

*Calculated based on molecular formula.

Key Observations :

  • Electronic Effects : Electron-withdrawing groups (e.g., bromophenyl in ) increase electrophilicity of the lactone ring, enhancing reactivity in nucleophilic addition reactions.

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